N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide

• IUPAC Name: N-(2,3-dimethylphenyl)-N-[(4-fluorophenyl)methyl]benzamide
• InChI: InChI=1S/C22H20FNO/c1-16-7-6-10-21(17(16)2)24(15-18-11-13-20(23)14-12-18)22(25)19-8-4-3-5-9-19/h3-14H,15H2,1-2H3
• InChI Key: IVFYHRFKRVLCCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N(CC2=CC=C(C=C2)F)C(=O)C3=CC=CC=C3)C
• Molecular Formula: C22H20FNO
• Molecular Weight: 333.4 g/mol

Description

N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide, also known as DMFB, is a chemical compound that has gained significant attention in the field of scientific research. DMFB is a benzamide derivative that has been synthesized and studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide is not fully understood. However, studies have suggested that N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide may inhibit the activity of certain enzymes involved in cancer cell proliferation. N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide may also induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer activity, N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide has been shown to have anti-inflammatory and antioxidant properties. N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide has also been shown to reduce the levels of certain enzymes involved in liver damage.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent anticancer activity. However, N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide also has some limitations. It is not water-soluble, which can make it difficult to administer in certain experiments. Additionally, the exact mechanism of action of N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide is not fully understood, which can make it challenging to design experiments that target specific pathways.

Future Directions

There are several future directions for N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide research. One area of focus is the development of N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide analogs with improved solubility and bioavailability. Another area of focus is the development of combination therapies that incorporate N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide with other anticancer agents. Additionally, further studies are needed to fully understand the mechanism of action of N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide and to identify potential targets for therapeutic intervention.

Synthesis Methods

N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide can be synthesized using a multi-step process that involves the reaction of 2,3-dimethylbenzoyl chloride with 4-fluorobenzylamine. The resulting intermediate is then treated with ammonia to form N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide has been studied for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide exhibits anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer. N-(2,3-dimethylphenyl)-N-(4-fluorobenzyl)benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.